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Introduction

Isophorone diamine (IPDA) is a cycloaliphatic diamine that exists as a mixture of cis and trans
isomers.[1] Its chemical formula is Ci0H22N2.[2][3] IPDA is a colorless to light-yellow liquid with
a characteristic amine-like or faint peppermint-like odor.[1][4] This versatile compound serves
as a crucial building block in the synthesis of various polymers and as a curing agent for epoxy
resins.[1][2] Its applications span across high-performance coatings, adhesives, composites,
and flooring, where it imparts excellent mechanical strength, chemical resistance, and thermal
stability.[1][5] In the realm of drug development and research, understanding the fundamental
physical and chemical characteristics of IPDA is paramount for its potential applications and
safe handling.

Chemical Identity

Isophorone diamine, systematically named 3-(aminomethyl)-3,5,5-trimethylcyclohexan-1-
amine, is a primary cycloaliphatic amine.[6] It is produced through the hydrocyanation of
isophorone, followed by reductive amination and hydrogenation of the nitrile.[1][7] The structure
of IPDA features a cyclohexane ring with two primary amine groups, one directly attached to
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the ring and the other to a methyl group. This unique structure contributes to its reactivity and
performance characteristics.

Isomers

IPDA is a mixture of two stereoisomers: cis and trans.[1] The spatial arrangement of the
aminomethyl and amino groups relative to the cyclohexane ring defines these isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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